Cas no 2673368-99-3 (7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one)

• Product Name: 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one
• CAS No: 2673368-99-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5520875
• PubChem ID: 165117481
• Update Time: 2026-03-10

7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrano[4,3-b]pyridin-2-one, 1,5,7,8-tetrahydro-7,7-dimethyl-
• 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one
• DB-374678
• SCHEMBL23649479
• F84580
• 2673368-99-3
• 1,5,7,8-Tetrahydro-7,7-dimethyl-2H-pyrano[4,3-b]pyridin-2-one

• Inchi： 1S/C10H13NO2/c1-10(2)5-8-7(6-13-10)3-4-9(12)11-8/h3-4H,5-6H2,1-2H3,(H,11,12)
• InChI Key： NMSYWGKBGFPLHH-UHFFFAOYSA-N
• SMILES： C12CC(C)(C)OCC=1C=CC(=O)N2

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one

7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one (CAS 2673368-99-3): A Comprehensive Overview of Its Properties and Applications

7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one (CAS 2673368-99-3) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique pyrano[4,3-b]pyridine core, exhibits a range of intriguing chemical properties that make it valuable for various applications. In this article, we delve into the structural features, synthesis methods, and potential uses of this compound, while also addressing some of the most frequently asked questions in the scientific community.

The molecular structure of 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one consists of a fused pyran and pyridine ring system, with two methyl groups at the 7-position. This structural motif is often found in bioactive molecules, making it a subject of interest for drug discovery. Researchers have explored its potential as a building block for pharmaceutical intermediates, particularly in the development of novel therapeutic agents. The compound's CAS 2673368-99-3 identifier ensures precise identification in chemical databases and literature.

One of the key advantages of 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one is its versatility in synthetic chemistry. It can serve as a precursor for the synthesis of more complex heterocyclic compounds, which are often employed in the creation of bioactive molecules. Recent studies have highlighted its role in the development of enzyme inhibitors and receptor modulators, which are critical in treating various diseases. The compound's stability and reactivity under different conditions make it a valuable tool for researchers.

In addition to its pharmaceutical applications, 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one has also found use in material science. Its unique electronic properties make it a candidate for organic semiconductors and photovoltaic materials. As the demand for sustainable and efficient energy solutions grows, compounds like this are being investigated for their potential in green chemistry and renewable energy technologies.

The synthesis of 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers have developed various protocols to optimize its yield and purity, ensuring its suitability for high-end applications. The compound's CAS 2673368-99-3 designation is frequently referenced in patent literature, underscoring its commercial and scientific significance.

As the scientific community continues to explore the potential of pyrano[4,3-b]pyridine derivatives, 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one remains a focal point of innovation. Its combination of structural complexity and functional adaptability positions it as a key player in the advancement of medicinal chemistry and material science. For those seeking reliable information on this compound, its CAS 2673368-99-3 number serves as a gateway to a wealth of research data and applications.

In conclusion, 7,7-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridin-2(5H)-one (CAS 2673368-99-3) is a compound of immense scientific and practical value. Its diverse applications, from pharmaceuticals to materials science, highlight its importance in modern chemistry. By staying abreast of the latest research and trends, scientists and industry professionals can unlock new possibilities for this remarkable molecule.